Cas no 149733-79-9 (1H-Benz[de]isoquinoline-5,8-disulfonicacid, 7-amino-2-(5-aminopentyl)-2,3-dihydro-1,3-dioxo-, potassium salt (1:2))

1H-Benz[de]isoquinoline-5,8-disulfonicacid, 7-amino-2-(5-aminopentyl)-2,3-dihydro-1,3-dioxo-, potassium salt (1:2) structure
149733-79-9 structure
Product Name:1H-Benz[de]isoquinoline-5,8-disulfonicacid, 7-amino-2-(5-aminopentyl)-2,3-dihydro-1,3-dioxo-, potassium salt (1:2)
CAS No:149733-79-9
MF:C17H17K2N3O8S2
MW:533.65878367424
CID:105821
PubChem ID:2762574
Update Time:2025-04-18

1H-Benz[de]isoquinoline-5,8-disulfonicacid, 7-amino-2-(5-aminopentyl)-2,3-dihydro-1,3-dioxo-, potassium salt (1:2) Chemical and Physical Properties

Names and Identifiers

    • 1H-Benz[de]isoquinoline-5,8-disulfonicacid, 7-amino-2-(5-aminopentyl)-2,3-dihydro-1,3-dioxo-, potassium salt (1:2)
    • 1H-Benz[de]isoquinoline-5,8-disulfonicacid, 7-amino-2-(5-aminopentyl)-2,3-dihydro-1,3-dioxo-, ...
    • Lucifer Yellow Cadaverine
    • N-(5-AMINOPENTYL)-4-AMINO-3,6-DISULFO- 1,8-NAPHTHALIMIDE DIPOTASSIUM SALT
    • N-(5-Aminopentyl)-4-amino-3,6-disulfo-1,8-naphthalimide,dipotassiumsalt(luciferyellowcadaverine)
    • Lucifer yellow cadaverine [N-(2-Aminopentyl)-4-amino-3,6-disulfo-1,8-naphthalene, dipotassium salt]
    • LUCIFER YELLOW CADAVERINE, DIPOTASSIUM SALT
    • dipotassium:6-amino-2-(5-aminopentyl)-1,3-dioxobenzo[de]isoquinoline-5,8-disulfonate
    • FT-0629244
    • potassium 6-amino-2-(5-aminopentyl)-1,3-dioxo-2,3-dihydro-1H-benzo[de]isoquinoline-5,8-disulfonate
    • dipotassium;6-amino-2-(5-aminopentyl)-1,3-dioxobenzo[de]isoquinoline-5,8-disulfonate
    • 1H-Benz[de]isoquinoline-5,8-disulfonicacid,7-amino-2-(5-aminopentyl)-2,3-dihydro-1,3-dioxo-,potassium salt(1:2)
    • N-(5-Aminopentyl)-4-amino-3,6-disulfo-1,8-naphthalimide dipotassium salt
    • AKOS015909554
    • 149733-79-9
    • Inchi: 1S/C17H19N3O8S2.2K/c18-4-2-1-3-5-20-16(21)11-7-9(29(23,24)25)6-10-14(11)12(17(20)22)8-13(15(10)19)30(26,27)28;;/h6-8H,1-5,18-19H2,(H,23,24,25)(H,26,27,28);;/q;2*+1/p-2
    • InChI Key: BCNIPDJYRQVEOI-UHFFFAOYSA-L
    • SMILES: [K+].[K+].S(C1C=C2C(N(C(C3C=C(C=C(C=1N)C2=3)S(=O)(=O)[O-])=O)CCCCCN)=O)(=O)(=O)[O-]

Computed Properties

  • Exact Mass: 532.97300
  • Monoisotopic Mass: 532.973
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 11
  • Heavy Atom Count: 32
  • Rotatable Bond Count: 7
  • Complexity: 868
  • Covalently-Bonded Unit Count: 3
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 221A^2

Experimental Properties

  • Density: g/cm3
  • Boiling Point: °Cat760mmHg
  • Flash Point: °C
  • PSA: 222.27000
  • LogP: 2.91520

1H-Benz[de]isoquinoline-5,8-disulfonicacid, 7-amino-2-(5-aminopentyl)-2,3-dihydro-1,3-dioxo-, potassium salt (1:2) Related Literature

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